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Introduction

The emergence of drug-resistant Human Immunodeficiency Virus type 1 (HIV-1) strains is a
significant challenge in the clinical management of HIV/AIDS. The HIV-1 protease inhibitor
Indinavir (IDV) has been a component of highly active antiretroviral therapy (HAART).
However, its efficacy can be compromised by the selection of resistant viral variants.
Understanding the mechanisms of resistance and developing next-generation inhibitors
requires robust in vitro models for generating and characterizing drug-resistant HIV-1. These
application notes provide detailed protocols for the establishment of Indinavir-resistant HIV-1
strains in cell culture, methods for their characterization, and a summary of key resistance data.

Data Presentation
Table 1: In Vitro Susceptibility of Wild-Type and
Indinavir-Resistant HIV-1 Mutants to Indinavir
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HIV-1 Protease Indinavir IC50 (nM)  Fold Change vs. Key Amino Acid
Mutant Range Wild-Type Substitutions
Wild-Type (WT) 1-11 1

Methionine to

M46I - 2-5 Isoleucine at position

46

Valine to Alanine at
V82A - 5-15 N

position 82

Isoleucine to Valine at
184V - 10-30 N

position 84

Combined M461 and
M461/V82A - 15-40

V82A

Combined V82A and
V82A/184V - >50

184V
Quadruple Mutant 9.8 (relative to A

~9.8 (relative to A-

(V32I/M46L/IATIVIVG2 - Multiple substitutions

77003)
1)

Note: IC50 values can vary based on the specific HIV-1 strain, cell line, and assay conditions
used. The fold change is a common metric for comparing resistance levels.

Table 2: Cross-Resistance of Indinavir-Resistant HIV-1
Mutants to Other Protease Inhibitors (Fold Change in
IC50)
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Protease Lopinavir Atazanavi Darunavir Saquinavi Nelfinavir Amprena
Mutant (LPV) r (ATV) (DRV) r (SQV) (NFV) vir (APV)

MA46l 1-3 1-2 <1 - - -

V82A 2-5 1-3 1-2 - - -

184V 10-20 3-7 2-5 - - -

M461/V82A 5-15 3-8 2-4 - - -

V82A/184V  >30 5-15 3-8 - - -

Quadruple

Mutant

(G48VIATL - - - 3.8 - 1.8
V/184V/L90

M)

Quadruple

Mutant Hypersusc
(V321/M46 - - - eptible (5-6
L/A71VIV8 fold)

2l)

15

Note: "-" indicates data not readily available in the searched literature. Cross-resistance profiles
are complex and can be influenced by the specific combination of mutations.

Experimental Protocols
Protocol 1: In Vitro Selection of Indinavir-Resistant HIV-1
by Serial Passage

This protocol describes a common method for generating drug-resistant HIV-1 variants in a
stepwise manner.

Materials:

e HIV-1 permissive cell line (e.g., MT-2 or MT-4 cells)
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o Complete cell culture medium (e.g., RPMI-1640 with 10% fetal bovine serum, penicillin, and
streptomycin)

o Wild-type HIV-1 stock (e.g., NL4-3)
 Indinavir sulfate
o 96-well or 24-well cell culture plates
e HIV-1 p24 Antigen ELISA kit
Procedure:
e Cell Culture and Infection:
o Culture MT-2 or MT-4 cells in complete medium.
o Seed the cells in a culture plate at an appropriate density.

o Infect the cells with a wild-type HIV-1 stock at a multiplicity of infection (MOI) that allows
for robust viral replication.

e Initial Drug Concentration:

o The starting concentration of Indinavir should be at or near the 50% effective
concentration (EC50) or 50% inhibitory concentration (IC50) for the wild-type virus.[1] For
Indinauvir, this is typically in the low nanomolar range.[2][3]

» Serial Passage and Drug Escalation:
o Culture the infected cells in the presence of the initial Indinavir concentration.

o Monitor viral replication by observing cytopathic effects (CPE) or by measuring p24
antigen levels in the culture supernatant every 3-4 days.[2]

o When viral replication is evident (i.e., significant CPE or a peak in p24 levels), harvest the
cell-free supernatant containing the virus.
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o Use this viral supernatant to infect fresh cells in a new culture plate.

o Increase the concentration of Indinavir by a factor of 1.5 to 2 with each subsequent
passage.[1] The drug concentration should only be increased once the virus demonstrates
efficient spread through the culture.[2]

o Continue this process of serial passage with escalating drug concentrations for multiple
passages (e.g., 50-95 passages).[1]

e Monitoring and Analysis:
o At each passage, monitor viral replication.

o Once the virus can consistently replicate at a significantly higher Indinavir concentration
(e.g., >10-fold the initial IC50), the resistance level should be quantified using a
phenotypic susceptibility assay (see Protocol 2).

o The proviral DNA from the resistant virus should be sequenced to identify mutations in the
protease gene.

Protocol 2: Phenotypic Susceptibility Assay

This assay determines the concentration of a drug required to inhibit viral replication by 50%
(1C50).

Materials:

Resistant viral strains (from Protocol 1 or site-directed mutagenesis)

Wild-type HIV-1 stock (as a control)

Target cells (e.g., TZM-bl reporter cells or PHA-stimulated PBMCs)

Serial dilutions of Indinavir

96-well cell culture plates
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o Method for quantifying viral replication (e.g., Luciferase assay for TZM-bl cells, p24 ELISA for
PBMCs)

Procedure:
e Virus Preparation:

o Prepare stocks of the resistant and wild-type viruses.

o Titer the virus stocks to determine the appropriate amount for infection.
« Infection and Drug Treatment:

o Seed target cells in 96-well plates.

o Infect the cells with a pre-titered amount of virus.

o Immediately after infection, add serial dilutions of Indinavir to the appropriate wells.
Include control wells with no drug.

e Incubation and Quantification:
o Incubate the plates at 37°C in a humidified, 5% CO2 incubator.

o After a set period (e.g., 48 hours for TZM-bl cells, 4-7 days for PBMCs), quantify viral
replication using the chosen method.

e Data Analysis:

o Plot the percentage of inhibition of viral replication against the logarithm of the Indinavir
concentration.

o Fit the data to a dose-response curve to calculate the IC50 value.

o The fold change in resistance is calculated by dividing the IC50 of the resistant virus by
the IC50 of the wild-type virus.

Protocol 3: HIV-1 p24 Antigen ELISA
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This protocol provides a general outline for a sandwich ELISA to quantify p24 antigen in cell
culture supernatants.

Materials:

e HIV-1 p24 Antigen ELISA kit (follow manufacturer's instructions)
o Culture supernatants from HIV-1 infected cells

e 96-well microplate reader

General Procedure:

Plate Coating: Coat a 96-well plate with a capture antibody specific for HIV-1 p24 and
incubate.

o Sample and Standard Incubation: Add standards, controls, and test samples (culture
supernatants) to the wells. Incubate to allow p24 to bind to the capture antibody.

e Washing: Wash the plate to remove unbound materials.
o Detection Antibody: Add a biotinylated anti-p24 detection antibody to each well and incubate.
o Enzyme Conjugate: Add Streptavidin-HRP conjugate and incubate.

o Substrate Addition: Add a substrate solution (e.g., TMB) and incubate to allow for color
development.

e Stop Reaction: Add a stop solution to terminate the reaction.

» Read Absorbance: Measure the absorbance at the appropriate wavelength using a
microplate reader.

o Data Analysis: Generate a standard curve by plotting the absorbance of the standards
against their known concentrations. Use the standard curve to determine the concentration
of p24 in the test samples.

Mandatory Visualizations
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Caption: Experimental workflow for generating Indinavir-resistant HIV-1.
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Mechanism of Indinavir Action and Resistance

é Indinavir-Resistant HIV-1 )
- - Protease Function Restored
g U BT AT (Viral Maturation Occurs)
Mutated Protease Active Site
(e.g., M461, V82A, 184V)
o J
4 N\

Wild-Type HIV-1

. _ - Protease Inhibition
hugieghunensny (No Viral Maturation)

J

Wild-Type Protease Active Site

Click to download full resolution via product page

Caption: Mechanism of Indinavir resistance in HIV-1 protease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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